Cas no 2228093-52-3 (2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoic acid
• CAS No: 2228093-52-3
• MF: C₁₄H₁₉FN₂O₅
• MW: 314.309467554092
• CID: 5877591
• PubChem ID: 165623752
• Update Time: 2025-06-11

2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoic acid
• 2-amino-3-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)-3-hydroxypropanoic acid
• EN300-1891155
• 2228093-52-3

• Inchi： 1S/C14H19FN2O5/c1-14(2,3)22-13(21)17-9-5-4-7(15)6-8(9)11(18)10(16)12(19)20/h4-6,10-11,18H,16H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： UOGUOCNAAREMHX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C(C(=O)O)N)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 314.12779987g/mol
• Monoisotopic Mass: 314.12779987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 122Ų

Additional information on 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoic acid

Research Briefing on 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoic acid (CAS: 2228093-52-3)

The compound 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoic acid (CAS: 2228093-52-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protected amino group and the fluorophenyl moiety, make it a versatile building block for the development of targeted therapeutics. Researchers have successfully utilized this compound in the synthesis of protease inhibitors and kinase modulators, demonstrating its broad applicability in medicinal chemistry.

In a study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor for the development of selective inhibitors of a specific kinase implicated in cancer progression. The results indicated that derivatives of 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoic acid exhibited potent inhibitory activity with high selectivity, suggesting its potential as a lead compound for anticancer drug development.

Another significant application of this compound was reported in the field of neurodegenerative diseases. Researchers found that its structural analogs could modulate the activity of enzymes involved in protein misfolding, a hallmark of conditions such as Alzheimer's and Parkinson's diseases. These findings open new avenues for the design of therapeutic agents targeting protein aggregation pathologies.

The synthesis of 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoic acid has also been optimized in recent studies. A novel catalytic method was developed to enhance the yield and purity of the compound, addressing previous challenges in its large-scale production. This advancement is expected to facilitate further research and development efforts utilizing this compound.

In conclusion, 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoic acid (CAS: 2228093-52-3) represents a promising scaffold in medicinal chemistry with diverse applications. Its role as a building block for bioactive molecules, coupled with recent advancements in its synthesis, underscores its potential to contribute to the development of novel therapeutics. Future research should focus on exploring its mechanism of action and expanding its applications in drug discovery.